Cas no 134-35-0 (N-Methyltetrahydrofolic Acid)

• Product Name: N-Methyltetrahydrofolic Acid
• CAS No: 134-35-0
• MF: C₂₀H₂₅N₇O₆
• MW: 459.455803632736
• MDL: MFCD00900533
• CID: 171330
• PubChem ID: 135415868
• Update Time: 2025-05-26

N-Methyltetrahydrofolic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyltetrahydrofolicacid
• 5-METHYLTETRAHYDROFOLATE
• 5-Methyltetrahydrofolic Acid Calcium Salt Trihydrate
• 5-Methyltetrahydrofolic Acid Calcium Salt Trihydrate (Mixture of Diastereomers)
• METHYL FOLATE
• (+-)-L-5-Methyl-5,6,7,8-tetrahydrofolsaeure
• 5-methyl-(6S)-tetrahydrofolic acid
• 5-METHYL-THF
• methyl-H4F
• METHYLTETRAHYDROFOLICACID
• methyl-THF
• N-(5-methyl-5,6,7,8-tetrahydro-pteroyl)-glutamic acid
• n5-CH3-THF
• n5-methyltetrahydrofolate
• N5-methyl-THF
• 5-Methyl-5,6,7,8-tetrahydrofolic acid
• 5-Methyl-5,6,7,8-tetrahydropteroyl-L-glutamic acid
• 5-Methyltetrahydropteroyl monoglutamate
• 5-Methyltetrahydropteroylglutamic acid
• N-Methyltetrahydrofolate
• N-Methyltetrahydrofolic acid
• N5-Methyltetrahydrofolic acid
• N5-Methyltetrahydropteroylglutamate
• Prefolic A
• L-Methyl Folate
• METHYL FOLATE(METAFOLIN)(P)
• 5-Methyltetrahydrofolic acid
• MethylFolate
• C90397
• AS-77480
• W-201118
• MEFOLIC ACID
• DB04789
• (4-(((2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamic acid
• Q27290485
• HY-113046
• MFCD00900533
• (2S)-2-[[4-[(2-amino-5-methyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• SCHEMBL4727836
• 5-methyl-tetrahydrofolate
• (2S)-2-(4-(((2-Amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioic acid
• (2S)-2-(4-((2-amino-5-methyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methylamino)benzamido)pentanedioic acid
• DTXSID4048278
• N(sup 5)-Methyltetrahydrofolate
• 5-METHYLTETRAHYDROFOLATE [WHO-DD]
• N-(5-methyl-5,6,7,8-tetrahydropteroyl)-L-glutamic acid
• 5-METHYLTETRAHYDROFOLIC ACID [DSC]
• UNII-TYK22LML8F
• (2S)-2-[[4-[(2-amino-5-methyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• N5-Methyl-tetrahydrofolic acid
• CH3-FH4
• 5-Methyl terahydrofolic acid
• CHEMBL1221561
• DTXCID9028253
• CS-0059429
• 5-Methyltetrahydropteroylglutamate
• N(5)-methyl-tetrahydrofolic acid
• AKOS030242298
• L-Glutamic acid, N-(4-(((2-amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-
• 5-Methyl THF
• N-(4-(((2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamic acid
• 5-Methyl THF5-Methyl THF
• 134-35-0
• TYK22LML8F
• A806767
• (2S)-2-(4-(((2-Amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioicacid
• [(6S)-5-methyl-5,6,7,8-tetrahydropteroyl]glutamate
• (6S)-5-methyltetrahydrofolate
• (6S)-5-methyl-5,6,7,8-tetrahydrofolate
• DB-229419
• ZNOVTXRBGFNYRX-ABLWVSNPSA-N
• GLXC-10578
• (S)-N-[4-[[(2-Amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid
• N-Methyltetrahydrofolic Acid

• MDL： MFCD00900533
• Inchi： 1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12?,13-/m0/s1
• InChI Key： ZNOVTXRBGFNYRX-ABLWVSNPSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=1)N2C

Computed Properties

• Exact Mass: 497.13400
• Monoisotopic Mass: 459.18663154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 199Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300°C (dec.)
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 180.77000
• LogP: 0.83620

N-Methyltetrahydrofolic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Tetrahydrofolic acids

Additional information on N-Methyltetrahydrofolic Acid

Introduction to N-Methyltetrahydrofolic Acid (CAS No. 134-35-0)

N-Methyltetrahydrofolic Acid, commonly referred to by its CAS number 134-35-0, is a vital compound in the field of pharmaceutical chemistry and biochemistry. This compound is a derivative of folic acid, specifically the methylated form of tetrahydrofolic acid (THFA), and plays a crucial role in the metabolism of nucleic acids and amino acids. The structural modification of folic acid through methylation enhances its bioavailability and efficacy, making it an essential component in various therapeutic applications.

The significance of N-Methyltetrahydrofolic Acid lies in its ability to support the conversion of homocysteine to methionine, a process critical for maintaining cardiovascular health and preventing neural tube defects in developing embryos. This metabolic pathway is also integral to the synthesis of S-adenosylmethionine (SAM), a universal methyl donor involved in numerous biological processes. Recent studies have highlighted the compound's potential in managing homocysteinemia, a condition associated with increased risk of thrombotic events and neurodegenerative disorders.

In the realm of pharmaceutical research, N-Methyltetrahydrofolic Acid has garnered attention for its role in enhancing the efficacy of certain chemotherapeutic agents. Specifically, it has been observed to mitigate the neurotoxicity associated with methotrexate, a widely used anti-cancer drug. The compound's ability to bypass the dihydrofolate reductase (DHFR) inhibition by methotrexate makes it a promising adjuvant therapy for patients undergoing chemotherapy. Clinical trials have demonstrated that co-administration of N-Methyltetrahydrofolic Acid with methotrexate can significantly reduce adverse effects while maintaining therapeutic benefits.

The biosynthetic pathway of N-Methyltetrahydrofolic Acid involves several key enzymatic steps, including the action of methylenetetrahydrofolate reductase (MTHFR) and methionine synthase. These enzymes are critical for converting 5,10-methylenetetrahydrofolate to 5-methyltetrahydrofolate, the immediate precursor to N-Methyltetrahydrofolic Acid. Genetic variations in these enzymes can influence the efficiency of this pathway, leading to differences in metabolic responses among individuals. Understanding these genetic factors is essential for personalized medicine approaches, ensuring optimal therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for N-Methyltetrahydrofolic Acid. These innovations have not only improved cost-effectiveness but also enhanced purity standards, making the compound more accessible for clinical applications. The development of chiral resolution techniques has further refined the synthesis process, allowing for the production of enantiomerically pure forms of the compound. Such purity is crucial for minimizing off-target effects and maximizing therapeutic efficacy.

The pharmacokinetic profile of N-Methyltetrahydrofolic Acid has been extensively studied to optimize its delivery and utilization within the body. Research indicates that oral administration is effective for most therapeutic applications, though intravenous formulations may be required in cases of severe deficiency or rapid absorption needs. The compound's solubility and stability under various conditions have been carefully evaluated to ensure consistent bioavailability across different formulations. This has led to the development of novel drug delivery systems, such as sustained-release matrices and nanoparticles, which can enhance therapeutic duration and reduce dosing frequency.

In conclusion, N-Methyltetrahydrofolic Acid (CAS No. 134-35-0) is a multifaceted compound with significant implications in both therapeutic and research contexts. Its role in metabolic pathways, particularly those involving folate metabolism and homocysteine conversion, underscores its importance in maintaining health and preventing disease. The ongoing research into its biosynthesis, pharmacokinetics, and synthetic methodologies continues to expand its potential applications in medicine. As our understanding of genetic and environmental factors influencing metabolic responses evolves, so too will the therapeutic strategies incorporating this vital compound.